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Compound of Interest

Compound Name: Invopressin

Cat. No.: B12386462

This guide provides a detailed comparison of the new Invopressin ELISA kit with other
commercially available Argipressin/Vasopressin ELISA kits. The objective is to present a
comprehensive overview of the kit's performance, supported by experimental data, to
researchers, scientists, and drug development professionals.

Performance Comparison

The performance of the Invopressin ELISA kit was evaluated against three leading competitor
kits. The key parameters assessed were sensitivity, assay range, sample volume, incubation
time, and intra- and inter-assay coefficients of variation (CV). The results are summarized in
the table below, demonstrating the superior sensitivity and wider dynamic range of the
Invopressin ELISA Kkit.
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Invopressin ] . .
Feature . Competitor A Competitor B Competitor C
ELISA Kit
e 2.84 pg/mL[3][4]
Sensitivity 2.5 pg/mL 3.67 pg/mL[1][2] 5] 9.7 pg/mL[6]
4.1-1,000 4.1-1,000
Assay Range 4.0 - 1200 pg/mL 9.7 - 96 pg/mLJ[6]
pg/mL[1][5] pg/mL[4][5]
Sample Volume 50 uL 100 pL[5] 100 pL[5] 50 pL[6]
Incubation Time 2.5 hours 16 hours[1][2] ~4 hours[6] ~4 hours[6]
Intra-assay CV < 8% < 9%][1] < 10%][6] < 10%][6]
Inter-assay CV <10% < 9%][1] < 15%][6] < 15%][6]
Plasma, Cell
Serum, Plasma, Serum, Plasma,
] culture
Sample Types Cell Culture Tissue Culture Plasma[6]
_ supernatant,
Supernatant Media[1][2]
Serum[4][5]
Competitive Competitive Competitive Enzyme
Assay Type
ELISA ELISA[1] ELISA[4] Immunoassay|[6]

Experimental Protocols

To ensure a fair and accurate comparison, all kits were tested according to their respective

manufacturer's instructions. The general workflow for a competitive ELISA, which is the

underlying principle for all tested kits, is outlined below.

General Competitive ELISA Protocol

o Standard and Sample Preparation: Prepare a series of standards with known concentrations

of Argipressin. Dilute samples as necessary to fall within the assay's detection range.

» Coating: A microplate is pre-coated with a capture antibody specific for Argipressin.

o Competitive Binding: Add standards and samples to the wells, followed by the addition of a
fixed amount of HRP-conjugated Argipressin. During incubation, the endogenous Argipressin
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in the sample competes with the HRP-conjugated Argipressin for binding to the capture
antibody.

e Washing: After incubation, the wells are washed to remove any unbound components.

o Substrate Addition: A TMB substrate solution is added to each well. The HRP enzyme
catalyzes the conversion of the substrate, resulting in a color change.

o Stopping the Reaction: The enzymatic reaction is stopped by the addition of a stop solution.

o Data Acquisition: The absorbance of each well is measured using a microplate reader at 450
nm. The intensity of the color is inversely proportional to the concentration of Argipressin in
the sample.

o Data Analysis: A standard curve is generated by plotting the absorbance values of the
standards against their known concentrations. The concentration of Argipressin in the
samples is then determined by interpolating their absorbance values on the standard curve.

Invopressin Signaling Pathway

Argipressin, also known as Vasopressin, exerts its effects by binding to specific G protein-
coupled receptors (GPCRSs). The primary receptors are the V1a, V1b, and V2 receptors.[7] The
signaling pathway is crucial for its physiological functions, including regulation of blood
pressure and water reabsorption.[8]
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Caption: Invopressin signaling through V1 and V2 receptors.

Experimental Workflow for ELISA Validation

The validation of the Invopressin ELISA kit followed a stringent workflow to ensure its
accuracy, precision, and reliability.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12386462?utm_src=pdf-body-img
https://www.benchchem.com/product/b12386462?utm_src=pdf-body
https://www.benchchem.com/product/b12386462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Start Validation

Prepare Coated
Microplate

:

Prepare Standards,
Controls & Samples

:

Add Reagents to Wells

Wash Wells

Add Substrate

l

Color Development

Stop Reaction

Read Plate at 450nm

Data Analysis &
Performance Evaluation

Validation Complete

Click to download full resolution via product page

Caption: Workflow for the validation of the Invopressin ELISA kit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

